8-(2,4-difluorobenzenesulfonyl)-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

Specification

• CAS No.: 1189482-98-1
• Molecular Formula: C20H19F2N3O3S
• Molecular Weight: 419.45
• IUPAC Name: 8-(2,4-difluorophenyl)sulfonyl-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• Standard InChI: InChI=1S/C20H19F2N3O3S/c1-13-3-2-4-14(11-13)18-19(26)24-20(23-18)7-9-25(10-8-20)29(27,28)17-6-5-15(21)12-16(17)22/h2-6,11-12H,7-10H2,1H3,(H,24,26)
• Standard InChI Key: ZTWXEVUWAVRABI-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)C2=NC3(CCN(CC3)S(=O)(=O)C4=C(C=C(C=C4)F)F)NC2=O

Introduction

8-(2,4-Difluorobenzenesulfonyl)-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one is a complex organic molecule that belongs to the class of sulfonamides. It features a unique triazaspiro structure, which is characterized by a spirocyclic arrangement of atoms. This structural feature contributes to its potential biological activity and makes it a subject of interest in medicinal chemistry research.

Key Features:

• Chemical Class: Sulfonamide

• Structure: Triazaspiro[4.5]dec-3-en-2-one backbone with a 2,4-difluorobenzenesulfonyl and a 3-methylphenyl moiety

• Biological Activity: Potential therapeutic agent due to its ability to interact with biological targets such as enzymes or receptors

Synthesis Steps:

• Starting Materials: Typically involves the use of appropriate precursors that can be modified to form the triazaspiro structure.

• Reaction Conditions: Careful control of temperature, solvent, and reaction time is crucial.

• Purification: Techniques like recrystallization or chromatography may be employed.

Biological Activity and Potential Applications

This compound is associated with potential therapeutic applications due to its sulfonamide group, which can mimic substrates or inhibitors in enzymatic pathways. The presence of the 2,4-difluorobenzenesulfonyl moiety suggests specific interactions with biological targets, enhanced by the electron-withdrawing nature of fluorine substituents.

Potential Applications:

• Antibacterial and Antiviral Properties: Common among sulfonamides.

• Enzyme Inhibition: Potential to inhibit specific enzymes involved in disease progression.

• Pharmaceutical Research: Investigated for its role in enhancing enzymatic activity or as a therapeutic agent.

Research Findings and Future Directions

Research on 8-(2,4-difluorobenzenesulfonyl)-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one is ongoing, with studies focusing on its structural features and potential biological activities. Computational chemistry methods are used to predict its reactivity and interaction profiles with biological molecules.

Future Research Directions:

• Mechanism of Action: Further studies are needed to elucidate how this compound interacts with biological targets.

• Structure-Activity Relationship (SAR) Studies: Investigating how modifications to the compound affect its biological activity.

• In Vivo Studies: Testing the compound's efficacy and safety in animal models.